Cas no 84280-28-4 (b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[b-D-glucopyranosyl-(1®4)]- (9CI))

• Product Name: b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[b-D-glucopyranosyl-(1®4)]- (9CI)
• CAS No: 84280-28-4
• MF: C₃₇H₆₂N₂O₂₉
• MW: 998.884194850922
• CID: 727037
• PubChem ID: 174367
• Update Time: 2025-04-19

b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[b-D-glucopyranosyl-(1®4)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• streptococcal polysaccharide Ia group B
• 3)-O-b-D-galactopyranosyl-(1&reg
• 4)]- (9CI)
• 4)-O-2-(acetylamino)-2-deoxy-b-D-glu
• 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2&reg
• beta-D-Galactopyranose, O-(N-acetyl-alpha-neuraminosyl)-(2-->3)-O-beta-D-galactopyranosyl-(1-->4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-->3)-O-[beta-D-glucopyranosyl-(1-->4)]-
• alpha-Neu5Ac-(2->3)-beta-D-Gal-(1->4)-beta-D-GlcNAc-(1->3)-[beta-D-Glc-(1->4)]-beta-D-Gal
• 5-acetamido-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulonosyl-(2->3)-beta-D-galactosyl-(1->4)-2-acetamido-2-deoxy-beta-D-glucosyl-(1->3)-[beta-D-glucosyl-(1->4)]-beta-D-galactose
• 5-acetamido-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranonosyl-(2->3)-beta-D-galactopyranosyl-(1->4)-2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->3)-[beta-D-glucopyranosyl-(1->4)]-beta-D-galactopyranose
• Epitope ID:141588
• 84280-28-4
• Q27131307
• beta-D-Galactopyranose, O-(N-acetyl-alpha-neuraminosyl)-(2-3)-O-beta-D-galactopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-3)-O-(beta-D-glucopyranosyl-(1-4))-
• DTXSID201099442
• N-acetyl-alpha-neuraminyl-(2->3)-beta-D-galactosyl-(1->4)-N-acetyl-beta-D-glucosyl-(1->3)-[beta-D-glucosyl-(1->4)]-beta-D-galactose
• N-acetyl-alpha-neuraminyl-(2->3)-beta-D-galactosyl-(1->4)-N-acetyl-beta-D-glucosaminyl-(1->3)-[beta-D-glucosyl-(1->4)]-beta-D-galactose
• alpha-Neup5Ac-(2->3)-beta-D-Galp-(1->4)-beta-D-GlcpNAc-(1->3)-[beta-D-Glcp-(1->4)]-beta-D-Galp
• CHEBI:61712
• b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-[b-D-glucopyranosyl-(1®4)]- (9CI)

• Inchi： 1S/C37H62N2O29/c1-9(45)38-17-11(47)3-37(36(58)59,67-29(17)19(49)12(48)4-40)68-30-21(51)14(6-42)62-35(26(30)56)64-27-15(7-43)63-33(18(22(27)52)39-10(2)46)66-31-25(55)32(57)60-16(8-44)28(31)65-34-24(54)23(53)20(50)13(5-41)61-34/h11-35,40-44,47-57H,3-8H2,1-2H3,(H,38,45)(H,39,46)(H,58,59)/t11-,12+,13+,14+,15+,16+,17+,18+,19+,20+,21-,22+,23-,24+,25+,26+,27+,28-,29+,30-,31+,32+,33-,34-,35-,37-/m0/s1
• InChI Key： JTFSWAXKFBZNJE-IXANPYFWSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O[C@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O1)NC(C)=O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)O[C@@H]1[C@H]([C@H](O)O[C@H](CO)[C@@H]1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 998.344
• Monoisotopic Mass: 998.344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 68
• Rotatable Bond Count: 18
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -10.9
• Topological Polar Surface Area: 502Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 1446.6°C at 760 mmHg
• Flash Point: 828.7°C
• Refractive Index: 1.677